Cas no 1798-60-3 ((R)-1-Hydroxy-1-phenylpropanone)

• Product Name: (R)-1-Hydroxy-1-phenylpropanone
• CAS No: 1798-60-3
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 222704
• PubChem ID: 9920426
• Update Time: 2025-11-02

(R)-1-Hydroxy-1-phenylpropanone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-hydroxy-1-phenyl-, (1R)-
• (R)-1-HYDROXY-1-PHENYLACETONE
• (R)-1-Hydroxy-1-phenylpropanone
• (R)-phenylacetylcarbinol
• (1R)-1-hydroxy-1-phenylpropan-2-one
• 1-hydroxy-1-phenylpropan-2-one

• Inchi： 1S/C9H10O2/c1-7(10)9(11)8-5-3-2-4-6-8/h2-6,9,11H,1H3/t9-/m0/s1
• InChI Key： ZBFFNPODXBJBPW-VIFPVBQESA-N
• SMILES： O[C@@H](C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.0681

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (R)-1-Hydroxy-1-phenylpropanone

Comprehensive Guide to (R)-1-Hydroxy-1-phenylpropanone (CAS No. 1798-60-3): Properties, Applications, and Market Insights

(R)-1-Hydroxy-1-phenylpropanone (CAS No. 1798-60-3) is an optically active chiral compound widely recognized for its role in organic synthesis and pharmaceutical applications. This enantiomerically pure compound belongs to the class of aromatic hydroxy ketones, featuring a phenyl group attached to a propanone backbone with a hydroxyl group at the chiral center. Its unique stereochemical configuration makes it a valuable intermediate in asymmetric synthesis, particularly in the production of pharmaceuticals, flavors, and fragrances.

The growing demand for chiral building blocks like (R)-1-Hydroxy-1-phenylpropanone is driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 1798-60-3 supplier" or "buy (R)-1-Hydroxy-1-phenylpropanone" due to its relevance in synthesizing beta-blockers, antidepressants, and other biologically active molecules. Recent trends in AI-driven molecular design have further highlighted its importance, as computational tools optimize its use in catalytic asymmetric reactions.

From a chemical perspective, (R)-1-Hydroxy-1-phenylpropanone exhibits a melting point of 30–34°C and a boiling point of 245–247°C. Its optical rotation ([α]D) typically ranges between +40° to +44°, confirming its high enantiomeric purity. These properties make it ideal for stereoselective synthesis, where precise control over molecular handedness is critical. Laboratories often inquire about "1798-60-3 solubility" or "(R)-1-Hydroxy-1-phenylpropanone stability" for process optimization.

In industrial applications, this compound serves as a precursor for l-phenylacetylcarbinol (L-PAC), a key intermediate in ephedrine production. The food and fragrance industry also utilizes derivatives of (R)-1-Hydroxy-1-phenylpropanone to create natural-identical flavor compounds. With increasing focus on sustainable chemistry, manufacturers are exploring biocatalytic routes for its synthesis, reducing reliance on traditional chemical methods.

The global market for chiral intermediates like 1798-60-3 is projected to grow at 6.8% CAGR (2023–2030), fueled by demand from Asia-Pacific pharmaceutical hubs. Quality standards such as HPLC purity >98% and residual solvent compliance dominate procurement discussions. Emerging applications in agrochemicals and electronic materials are creating new opportunities, with patents filed for its use in liquid crystal formulations.

Storage recommendations for (R)-1-Hydroxy-1-phenylpropanone emphasize protection from moisture and oxidation, typically under inert atmosphere at 2–8°C. Analytical techniques like chiral HPLC and polarimetry are essential for quality verification, addressing common search queries like "how to test 1798-60-3 purity". The compound’s LD50 >2000 mg/kg (oral, rat) confirms its low acute toxicity, aligning with REACH compliance requirements.

Innovative research explores continuous flow chemistry approaches for (R)-1-Hydroxy-1-phenylpropanone production, improving yield and atom economy. Recent publications highlight its role in organocatalysis, particularly in Michael addition reactions. These developments respond to industry needs for "scalable synthesis of chiral ketones" and "cost-effective enantioselective methods", reflecting current process chemistry priorities.

Regulatory documentation for CAS 1798-60-3 requires proper SDS preparation and transport classification according to UN standards. While not classified as hazardous under GHS criteria, proper laboratory handling protocols should be followed. The compound’s EC number 217-277-7 facilitates regulatory searches, with many users seeking "(R)-1-Hydroxy-1-phenylpropanone regulatory status" for compliance purposes.

Future prospects for (R)-1-Hydroxy-1-phenylpropanone include potential in metal-organic frameworks (MOFs) and photocatalysis. Its structural features enable coordination with transition metals, creating opportunities in heterogeneous catalysis. These cutting-edge applications align with searches for "advanced applications of chiral hydroxy ketones" and "1798-60-3 in materials science", demonstrating the compound’s expanding scientific relevance.